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Compound of Interest

Benzenethionosulfonic acid
Compound Name: _
sodium salt

Cat. No.: B160334

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the known chemical properties of
benzenethionosulfonic acid sodium salt. While this compound is noted in chemical literature
and available commercially, detailed experimental protocols, extensive spectroscopic
characterizations, and in-depth biological studies are not widely available in the public domain.
This document consolidates the existing data and provides context based on the broader class
of aryl thiosulfonates.

Core Chemical and Physical Properties

Benzenethionosulfonic acid sodium salt, also known as sodium benzenethiosulfonate, is an
organosulfur compound with the chemical formula CeHsNaO-2S:. It belongs to the class of
thiosulfonates, which are characterized by the R-S(0O)z-S-R' functional group. In this case, it is
the sodium salt of benzenethionosulfonic acid.

Physicochemical Data

The following table summarizes the key physicochemical properties of benzenethionosulfonic
acid sodium salt. It is important to note that some of this data is based on calculations and
may not have been experimentally verified.
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Property Value Source
CAS Number 1887-29-2 [1]
Molecular Formula CeHsNaO:2S:2 [1]
Molecular Weight 196.22 g/mol

Melting Point 275 °C (with decomposition)

Not specified (commercially
Appearance available as a technical grade
solid)

- High solubility in aqueous
Solubility _ _ [2]
environments is suggested.

Stable under normal
Stability conditions, but may be [1]

hygroscopic.
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Synthesis and Reactivity

Detailed, step-by-step synthesis protocols for benzenethionosulfonic acid sodium salt are
not readily available in peer-reviewed literature. However, general methods for the synthesis of
aryl thiosulfonates have been described. One common approach involves the reaction of an
arenesulfinyl chloride with a suitable sulfur source.

A plausible synthetic pathway could involve the controlled oxidation of a thiophenol derivative
followed by salt formation, or the reaction of a sulfonyl chloride with a sulfide salt. A recent
publication demonstrated the use of sodium benzenethiosulfonate as a starting material for the
synthesis of 1,3-dibenzenesulfonylpolysulfane (DBSPS) by reacting it with acetyl chloride,
indicating its utility as a reagent in further chemical synthesis.[3]
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The reactivity of benzenethionosulfonic acid sodium salt is characterized by the
thiosulfonate group. It can act as a nucleophile and is used in reactions to prepare thiol
compounds.[2] The sulfur-sulfur bond in the thiosulfonate moiety is susceptible to cleavage by
nucleophiles, making it a useful synthon in organic chemistry.

Logical Synthesis Workflow

The following diagram illustrates a generalized, logical workflow for the potential synthesis of
benzenethionosulfonic acid sodium salt, based on common reactions in organosulfur

chemistry.
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Caption: A potential synthesis route for benzenethionosulfonic acid sodium salt.

Experimental Protocols
General Analytical Approach

Specific, validated analytical methods for the routine analysis of benzenethionosulfonic acid
sodium salt are not detailed in the available literature. However, based on the analysis of
related thiosulfinates and thiosulfonates, High-Performance Liquid Chromatography (HPLC)
would be a suitable technique.[4][5] A reversed-phase C18 column with a suitable mobile
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phase, likely a buffered aqueous-organic mixture, and UV detection would be a logical starting
point for method development.

Hypothetical Analytical Workflow

The following diagram outlines a hypothetical workflow for the analysis of
benzenethionosulfonic acid sodium salt using HPLC.
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Hypothetical HPLC Analysis Workflow
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Proposed Mechanism of PDI Inhibition by Thiosulfonates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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